Cas no 2229409-67-8 (2-(4,4-Difluorocyclohexyl)propanal)

• Product Name: 2-(4,4-Difluorocyclohexyl)propanal
• CAS No: 2229409-67-8
• MF: C₉H₁₄F₂O
• MW: 176.203670024872
• MDL: MFCD34595067
• CID: 5466065
• PubChem ID: 165753887
• Update Time: 2025-06-25

2-(4,4-Difluorocyclohexyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(4,4-difluorocyclohexyl)propanal
• Z3271472729
• 2-(4,4-Difluorocyclohexyl)propanal

• MDL： MFCD34595067
• Inchi： 1S/C9H14F2O/c1-7(6-12)8-2-4-9(10,11)5-3-8/h6-8H,2-5H2,1H3
• InChI Key： KVUJWVUYSGKIPT-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(C=O)C)CC1)F

Computed Properties

• Exact Mass: 176.10127139 g/mol
• Monoisotopic Mass: 176.10127139 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1
• Molecular Weight: 176.20

Additional information on 2-(4,4-Difluorocyclohexyl)propanal

Introduction to 2-(4,4-Difluorocyclohexyl)propanal (CAS No. 2229409-67-8)

2-(4,4-Difluorocyclohexyl)propanal (CAS No. 2229409-67-8) is a versatile organic compound with a unique structure that combines a cyclohexane ring substituted with two fluorine atoms at the 4-position and a propanal group. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The presence of the fluorine atoms introduces interesting electronic and steric properties, making it a valuable building block in organic synthesis.

The synthesis of 2-(4,4-Difluorocyclohexyl)propanal involves a multi-step process that typically begins with the preparation of the cyclohexane derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate key transformations, such as alkylation and oxidation steps. These developments have not only improved yield but also reduced the environmental footprint of the synthesis process.

One of the most promising applications of 2-(4,4-Difluorocyclohexyl)propanal lies in its use as an intermediate in drug discovery. The compound's structure allows for easy functionalization, enabling the creation of diverse bioactive molecules. For example, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities. These findings suggest that it could serve as a lead compound for developing novel therapeutic agents targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its pharmaceutical applications, 2-(4,4-Difluorocyclohexyl)propanal has also found utility in agrochemical research. Its ability to modulate plant growth and stress responses has led to investigations into its potential as a plant growth regulator or a component in herbicides. Recent experiments have demonstrated that certain derivatives can enhance crop resilience to environmental stressors like drought and salinity, offering a sustainable solution for improving agricultural productivity.

The unique electronic properties of 2-(4,4-Difluorocyclohexyl)propanal also make it an attractive candidate for materials science applications. Researchers have explored its use in the development of advanced polymers and coatings with enhanced mechanical and thermal stability. By incorporating this compound into polymer networks, scientists aim to create materials with tailored properties suitable for high-performance applications in industries such as aerospace and electronics.

From a structural perspective, the cyclohexane ring serves as a rigid scaffold that imparts stability to the molecule. The two fluorine atoms at the 4-position introduce both electron-withdrawing effects and steric hindrance, which can influence reactivity during chemical transformations. This balance of electronic and steric effects makes 2-(4,4-Difluorocyclohexyl)propanal highly versatile in organic synthesis.

Recent studies have also highlighted the importance of stereochemistry in determining the biological activity of 2-(4,4-Difluorocyclohexyl)propanal derivatives. Enantiomerically pure versions of this compound have been synthesized using asymmetric catalysis techniques, enabling researchers to study the stereochemical outcomes of their interactions with biological systems. These investigations are crucial for understanding how subtle structural differences can significantly impact pharmacological activity.

In conclusion, 2-(4,4-Difluorocyclohexyl)propanal (CAS No. 2229409-67-8) is a multifaceted compound with a wide range of potential applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, agrochemical development, and materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing modern science and technology.